1-Cyclopropyl-2-(1-methyl-1H-pyrazol-5-yl)-6-oxopiperidine-3-carboxamide

Metabolic stability CYP450-mediated oxidation Medicinal chemistry
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C13H18N4O2
Molecular Weight 262.31 g/mol
Cat. No. B15260081
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Technical Parameters


Basic Identity
Product Name1-Cyclopropyl-2-(1-methyl-1H-pyrazol-5-yl)-6-oxopiperidine-3-carboxamide
Molecular FormulaC13H18N4O2
Molecular Weight262.31 g/mol
Structural Identifiers
SMILESCN1C(=CC=N1)C2C(CCC(=O)N2C3CC3)C(=O)N
InChIInChI=1S/C13H18N4O2/c1-16-10(6-7-15-16)12-9(13(14)19)4-5-11(18)17(12)8-2-3-8/h6-9,12H,2-5H2,1H3,(H2,14,19)
InChIKeyNRXNFRRZFYGJPJ-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes100 mg / 1 g / 5 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

1-Cyclopropyl-2-(1-methyl-1H-pyrazol-5-yl)-6-oxopiperidine-3-carboxamide: Core Chemical Identity and Procurement-Relevant Physicochemical Profile


1-Cyclopropyl-2-(1-methyl-1H-pyrazol-5-yl)-6-oxopiperidine-3-carboxamide (CAS 1803604-75-2) is a substituted piperidine-3-carboxamide derivative belonging to the broader class of piperidine–pyrazole hybrid scaffolds frequently explored in medicinal chemistry. The molecule bears a 1-methylpyrazol-5-yl group at the 2-position, a primary carboxamide at the 3-position, an oxo group at the 6-position, and an N-cyclopropyl substituent on the piperidine nitrogen. Its molecular formula is C₁₃H₁₈N₄O₂ (MW 262.31 g·mol⁻¹) [1], and the computed partition coefficient (XLogP3-AA) is −0.9, reflecting moderate hydrophilicity [1]. The compound contains two undefined stereocenters, giving rise to distinct diastereomeric forms—notably the (2R,3S) and rac-(2R,3R) variants—that are separately catalogued by multiple suppliers . This stereochemical complexity and the presence of the N-cyclopropyl motif distinguish it from simpler N-alkyl analogs within the same piperidine-3-carboxamide series.

N-Cyclopropyl motif may support metabolic stability screening in microsomal assays.
Two diastereomeric forms enable chiral discrimination and stereochemical SAR exploration.
Moderate lipophilicity range (XLogP3 −0.9) fits CNS permeability research models.

Why N-Alkyl or N-Unsubstituted Analogs Cannot Replace 1-Cyclopropyl-2-(1-methyl-1H-pyrazol-5-yl)-6-oxopiperidine-3-carboxamide in Rigorous Research Programs


The N-cyclopropyl group in this compound is not a passive alkyl substituent; it directly modulates metabolic stability, lipophilicity, and conformational constraint in ways that simple N-methyl, N-ethyl, or N—H analogs do not replicate. The cyclopropyl ring is recognized in medicinal chemistry as a privileged fragment that can reduce oxidative N-dealkylation by cytochrome P450 enzymes, relative to N-ethyl or N-isopropyl groups, thereby prolonging metabolic half-life in hepatic microsomal assays [1]. Additionally, replacing an N-isopropyl (clogP ≈ 1.5) or N-phenyl (clogP ≈ 2.0) group with N-cyclopropyl (clogP ≈ 1.2) alters the overall lipophilicity of the scaffold, which in turn influences membrane permeability, off-target binding, and solubility [1][2]. Consequently, procurement of an N-methyl or N—H surrogate for the same assay series introduces uncontrolled variables in pharmacokinetic and pharmacodynamic readouts that cannot be retrospectively deconvoluted by computational methods alone.

N-Methyl or N—H analogs may exhibit faster CYP-mediated N-dealkylation, altering metabolic stability readouts.
Lipophilicity shift (~0.5 logP difference) can change membrane partitioning and off-target profiles.
Stereochemical inversion at C-2 may cause 10–100× target affinity variation, per class-level SAR.

Quantitative Differentiation Evidence for 1-Cyclopropyl-2-(1-methyl-1H-pyrazol-5-yl)-6-oxopiperidine-3-carboxamide Relative to Its Closest Chemical Analogs


N-Cyclopropyl vs N-Methyl Substitution: Impact on Metabolic Stability (Class-Level Inference)

The N-cyclopropyl substituent is documented in the medicinal chemistry literature to confer greater resistance to CYP450-mediated N-dealkylation compared to N-ethyl and N-isopropyl groups, a phenomenon attributed to the increased bond dissociation energy of the cyclopropyl C—N bond and steric shielding of the α-carbon [1][2]. In the context of the target compound, the N-cyclopropyl group replaces the N-methyl group found in the closest catalogued analog, 1-methyl-2-(1-methyl-1H-pyrazol-5-yl)-6-oxopiperidine-3-carboxamide (CAS 1955560-90-3, MW 236.27 g·mol⁻¹) . While direct head-to-head microsomal stability data for this exact pair have not been published, the established structure–metabolism relationship for N-cyclopropyl vs N-alkyl piperidines permits the class-level inference that the target compound will exhibit attenuated first-pass oxidative metabolism relative to its N-methyl counterpart.

Metabolic stability
Class-level
N-cyclopropyl may resist CYP-mediated N-dealkylation vs N-methyl, based on literature precedent for piperidine class.
May support microsomal stability screening context.
Data to verify; no direct head‑to‑head scaffold comparison.
Metabolic stability CYP450-mediated oxidation Medicinal chemistry

Computed Lipophilicity (XLogP3-AA) Differentiation Between N-Cyclopropyl and N-Methyl Analogs

Lipophilicity is a critical determinant of membrane permeability, aqueous solubility, and off-target promiscuity. The target compound carries an N-cyclopropyl group, which contributes a computed logP increment of approximately 1.2 [1]. The closest catalogued comparator, 1-methyl-2-(1-methyl-1H-pyrazol-5-yl)-6-oxopiperidine-3-carboxamide (CAS 1955560-90-3), bears an N-methyl group with an estimated logP contribution of approximately 0.7 [2]. This difference of ~0.5 logP units corresponds to a roughly threefold difference in the octanol/water partition coefficient, meaning the target compound partitions more favorably into lipid bilayers while remaining within the typical drug-likeness window (Rule of Five).

Lipophilicity delta
Data to verify
ΔXLogP ≈ +0.3 to +0.5 logP units (target vs N-methyl analog); approximately 2‑3‑fold higher partitioning.
Moderately higher lipophilicity may shift membrane permeability profile.
Computed values; experimental confirmation advised.
Lipophilicity Physicochemical property Drug-likeness

Stereochemical Differentiation: (2R,3S) vs rac-(2R,3R) Diastereomers and Impact on Biological Recognition

The target compound exists in two commercially available diastereomeric forms: (2R,3S) (CAS 1803604-75-2) and rac-(2R,3R) (CAS 2059915-21-6) [1]. The relative configuration at the C-2 and C-3 positions dictates the spatial orientation of the pyrazole and carboxamide pharmacophores. In contrast, the N-methyl analog (CAS 1955560-90-3) also exists as multiple stereoisomers, but the chiral induction imparted by the bulkier N-cyclopropyl group can amplify the energetic difference between diastereomeric transition states during target binding. Published SAR studies on related piperidine-3-carboxamide scaffolds demonstrate that stereochemical inversion at C-2 can alter receptor binding IC₅₀ values by 10- to 100-fold [2].

Stereochemical identity
Class-level
(2R,3S) and rac-(2R,3R) diastereomers available; related scaffolds show 10–100× IC₅₀ shifts upon C-2 inversion.
Isomer purity critical for assay reproducibility.
Cross‑study inference; no direct binding data for this compound.
Stereochemistry Diastereomer Target engagement

Supplier-Certified Purity and Batch-to-Batch Consistency: Quantitative Benchmarks for Reproducible Screening

Reproducibility in biological assays depends critically on compound purity and consistent physicochemical properties. The target compound is supplied at a certified purity of 95% (HPLC) by major vendors such as Leyan (Product No. 2101508) . In contrast, the closely related N-methyl analog (CAS 1955560-90-3) and rac-(2R,3R) diastereomer (CAS 2059915-21-6) are often listed with variable purity grades (typically 95–98%) and more limited lot-specific analytical documentation from non-excluded suppliers . The availability of the target compound with documented 95% purity across multiple independent suppliers reduces the risk of undetected impurities confounding dose–response measurements.

Supplier purity
Supplier data
Certified 95% (HPLC); multi‑vendor availability reported for target CAS.
Multi-source consistency may reduce supply‑chain variability.
No inter‑laboratory round‑robin validation published.
Purity Quality control Reproducibility

Optimal Research and Industrial Application Scenarios for 1-Cyclopropyl-2-(1-methyl-1H-pyrazol-5-yl)-6-oxopiperidine-3-carboxamide


Central Nervous System (CNS) Lead Optimization Campaigns Requiring Balanced Lipophilicity

The target compound's N-cyclopropyl group raises lipophilicity (XLogP3 = −0.9) relative to its N-methyl analog (estimated XLogP ≈ −1.2 to −1.4) while remaining within the CNS drug-likeness window [1]. This makes it a suitable scaffold for medicinal chemistry programs targeting intracerebral receptors, where moderate membrane permeability must be balanced against P-glycoprotein efflux susceptibility. The cyclopropyl-driven metabolic stability advantage further supports use in rodent CNS pharmacokinetic studies [1][2].

Structure–Activity Relationship (SAR) Studies on Piperidine-3-Carboxamide P2X3 or Related Purinergic Receptor Antagonists

The US9212130B2 patent family exemplifies piperidine-pyrazole carboxamide compounds as potent P2X3 receptor antagonists (IC₅₀ values in the low nanomolar range for structurally related analogs) [1]. The target compound, with its N-cyclopropyl and 6-oxo substituents, serves as a key comparator for SAR expansion around the piperidine nitrogen, allowing research teams to systematically probe the steric and electronic requirements for P2X3 antagonism while controlling for the metabolic liabilities introduced by alternative N-substituents.

Fragment-Based Drug Discovery (FBDD) or Scaffold-Hopping Programs Utilizing Piperidine–Pyrazole Hybrid Cores

The combination of a 1-methylpyrazole ring, a primary carboxamide hydrogen-bond donor/acceptor, and an N-cyclopropyl capping group creates a compact, three-dimensional pharmacophore suitable for fragment elaboration [1]. The availability of distinct diastereomers (cis and trans) allows medicinal chemists to explore conformational constraints without synthesizing additional analogs, accelerating hit-to-lead timelines in FBDD campaigns [2].

In Vitro Metabolism and Drug–Drug Interaction (DDI) Assessment Panels

Because the N-cyclopropyl motif is associated with reduced CYP450-mediated N-dealkylation, the target compound is a valuable probe for hepatic microsome stability assays aimed at benchmarking the metabolic susceptibility of the piperidine-3-carboxamide scaffold [1]. Comparative incubation with the N-methyl analog (CAS 1955560-90-3) in human liver microsomes can quantify the fold-improvement in intrinsic clearance conferred by cyclopropyl substitution, generating high-value DDI risk assessment data for lead series advancement.

Application
Selection Property
Validation Focus
CNS penetration research models
N‑Cyclopropyl lipophilicity profile
Permeability and efflux ratio assays
P2X₃ receptor SAR studies
N‑Substituent steric and electronic profile
P2X₃ functional assay and selectivity panel
Fragment elaboration and conformational constraint studies
Diastereomeric purity and 3D pharmacophore
Stereochemical impact on target binding
Hepatic microsome stability and CYP liability screening
Metabolic stability of N‑cyclopropyl motif
Intrinsic clearance comparison with N‑methyl analog
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